Cas no 74772-77-3 (Ciglitazone)

Ciglitazone Properties

Names and Identifiers

• 2,4-Thiazolidinedione,5-[[4-[(1-methylcyclohexyl)methoxy]phenyl]methyl]-
• Ciglitazone
• Ciglitazone（U-63287,ADD 3878）
• Ciglitazone,5-[[4-[(1-Methylcyclohexyl)methoxy]phenyl]methyl]-2,4-thiazolidinedione
• (±)-5-[4-(1-Methylcyclohexylmethoxy)benzyl]thiazolidine-2,4-dione
• AD-4533
• ADD 3878
• CIGLITIZONE
• CIGLITLZONE
• Flurofamide
• U 63287
• Ciglitazona
• Ciglitazonum
• Ciglitazonum [Latin]
• Ciglitazona [Spanish]
• Ciglitazone [USAN:INN]
• 5-(4-((1-methylcyclohexyl)methoxy)benzyl)thiazolidine-2,4-dione
• (+-)-5-(p-((1-Methylcyclohexyl)methoxy)benzyl)-2,4-thiazolidinedione
• C18H23NO3S
• YZFWTZACSRHJQD-UHFFFAOYSA-N
• 5-{4-[(1-methylcyclohexyl)methoxy]benzyl}-1,3-thiazolidine-2,4-dione
• (+/-)-5-[4-(1-Methylcyclohexylmethoxy)benzyl]thiazolidine-2,4-dione
• NCGC00
• NCGC00025104-02
• KBio3_000590
• KBio2_000295
• Q5119890
• CAS-74772-77-3
• CBiol_001858
• NCGC00025104-04
• MFCD00865499
• LO4
• DTXCID8020757
• 2,4-THIAZOLIDINEDIONE, 5-((4-((1-METHYLCYCLOHEXYL)METHOXY)PHENYL)METHYL)-, (+/-)-
• ADD3878
• UPCMLD-DP145:002
• NCGC00025104-08
• BSPBio_001575
• GTPL2711
• 5-[[4-[(1-methylcyclohexyl)methoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• 5-[[4-[(1-Methylcyclohexyl)methoxy]phenyl]methyl]-2,4-thiazolidinedione
• BML2-F01
• HMS3676E22
• BCBcMAP01_000122
• SR-01000597400-3
• AS-56269
• HMS3267N05
• SR-01000597400-4
• HMS1989O17
• DB09201
• UNII-U8QXS1WU8G
• 5-[4-(1-methylcyclohexylmethyloxy)benzyl]thiazolidine-2,4-dione
• BRD-A93000692-001-03-2
• 74772-77-3
• HY-W011220
• 2,4-Thiazolidinedione, 5-((4-((1-methylcyclohexyl)methoxy)phenyl)methyl)-, (+-)-
• NCGC00164446-01
• Tox21 112120
• UPCMLD-DP145:001
• CS-W011936
• Bio2_000775
• CHEBI:64227
• HMS3402O17
• Ciglitazone - CAS 74772-77-3
• Bio1_000144
• U-63,287
• KBio2_005431
• CIGLITAZONE [USAN]
• KBio3_000589
• NCGC00025104-03
• IDI1_034045
• AKOS000278268
• AKOS024257650
• SR-01000597400-1
• Bio2_000295
• HMS1791O17
• (+/-)-5-(P-((1-METHYLCYCLOHEXYL)METHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE
• KBioSS_000295
• HMS3649G06
• isopropylcyanoacrylate
• U8QXS1WU8G
• NCGC00025104-07
• NCGC00025104-09
• BRD-A93000692-001-02-4
• NCGC00025104-05
• Spectrum5_001949
• KBio2_002863
• HMS1361O17
• Bio1_001122
• Bio1_000633
• SR-01000597400
• Ciglitizone, >=98% (HPLC)
• KBioGR_000295
• HMS3412E22
• UPCMLD-DP145
• FT-0602959
• ADD-3878
• DTXSID0040757
• BDBM50103636
• Tox21_112120
• 2,4-Thiazolidinedione, 5-[[4-[(1-methylcyclohexyl)methoxy]phenyl]methyl]-
• SCHEMBL38185
• CIGLITAZONE [INN]
• D03493
• U-63287
• Ciglitazone (USAN/INN)
• Tox21_112120_1
• BRD-A93000692-001-08-1
• A10801
• DB-055908
• +Expand

• MDL： MFCD00865499
• InChIKey： YZFWTZACSRHJQD-UHFFFAOYSA-N
• Inchi： 1S/C18H23NO3S/c1-18(9-3-2-4-10-18)12-22-14-7-5-13(6-8-14)11-15-16(20)19-17(21)23-15/h5-8,15H,2-4,9-12H2,1H3,(H,19,20,21)
• SMILES： S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 333.14000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 333.14
• Heavy Atom Count: 23
• Complexity: 440
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 80.7

Experimental Properties

• LogP: 4.25870
• PSA: 80.70000
• Refractive Index: 1.568
• Boiling Point: 504.5 °C at 760 mmHg
• Melting Point: 130-131 ºC (ethanol )
• Flash Point: 258.9 °C
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),